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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209

Technical Support Center: CH6953755

Welcome to the technical support center for CH6953755. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
solubility and handling of CH6953755 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is CH6953755 and what is its mechanism of action?

CH6953755 is a potent, orally active, and selective inhibitor of YES1 kinase, a member of the
SRC family of protein tyrosine kinases, with an IC50 of 1.8 nM.[1][2][3] By inhibiting YES1
kinase, CH6953755 can suppress tumor growth in cancers that have YES1 gene amplification.
[4][5] The anti-tumor activity of CH6953755 is linked to the downstream regulation of the Yes-
associated protein 1 (YAP1), a key component in a signaling pathway that controls cell
proliferation.[4][5]

Q2: What are the common causes of poor aqueous solubility for small molecules like
CH69537557

Poor aqueous solubility is a common challenge for many small molecule inhibitors used in
research and drug development.[6][7] Several key factors contribute to this issue:

» High Lipophilicity (Hydrophobicity): Molecules with a high partition coefficient (logP) tend to
be less soluble in water as they favor non-polar, lipid-like environments.[8]
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o Crystal Lattice Energy: A stable and strong crystal structure requires a significant amount of
energy to break apart, which can lead to lower solubility.[8]

e Molecular Structure: The planarity and symmetry of a molecule can influence how it packs in
a solid state, affecting its solubility. Disrupting this planarity can sometimes improve solubility.
[91[10]

e pH-Dependent Solubility: For ionizable compounds, their solubility can be highly dependent
on the pH of the aqueous solution.[8]

Q3: I am observing precipitation when | dilute my CH6953755 DMSO stock solution into an
agueous buffer. What is happening?

This is a common phenomenon known as "precipitation upon dilution".[8] Dimethyl sulfoxide
(DMSO) is a powerful organic solvent that can dissolve many lipophilic compounds like
CH6953755 at high concentrations.[8] However, when this concentrated DMSO stock is
introduced into an aqueous buffer, the local concentration of CH6953755 can momentarily
exceed its solubility limit in the mixed solvent system, causing it to precipitate out of the
solution.[8]

Troubleshooting Guide: Solubility Issues with
CH6953755

This guide provides a systematic approach to addressing solubility challenges with CH6953755
In your experiments.

Initial Solubility Assessment

CH6953755 is practically insoluble in water but has high solubility in DMSO.[2] It is crucial to
start with a high-quality, anhydrous (moisture-free) DMSO to prepare your stock solution, as
absorbed moisture can reduce the solubility of the compound.[2]

Recommended Solvents and Stock Solutions

The following table summarizes the solubility of CH6953755 in various solvents.
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Solvent Maximum Concentration
DMSO 100 mg/mL (180.98 mM)
Ethanol 4 mg/mL

Water Insoluble

Data sourced from MedChemExpress and Selleck Chemicals.[1][2]

For optimal results, prepare a high-concentration stock solution in fresh, anhydrous DMSO. If
you notice any precipitation or phase separation during preparation, gentle heating and/or
sonication can be used to aid dissolution.[1]

Working Solution Preparation for In Vitro Assays

Direct dilution of a concentrated DMSO stock into your final aqueous buffer is likely to cause
precipitation. To avoid this, a serial dilution approach or the use of co-solvents is
recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

e Weighing: Accurately weigh out the desired amount of solid CH6953755 powder (Molecular
Weight: 552.55 g/mol ).

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a final
concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve
5.5255 mg of CH6953755 in 1 mL of DMSO.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or
sonication may be applied if necessary.

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for long-term stability.[2]
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Protocol 2: Preparation of an Aqueous Working Solution
using Co-solvents

For cell-based assays and other in vitro experiments, it is crucial to keep the final concentration
of organic solvents low to avoid toxicity. The following are examples of formulations that can be
used to prepare a working solution of CH6953755.

Formulation A: Using PEG300 and Tween-80

This protocol yields a clear solution of at least 2.08 mg/mL.[1]

Start with a concentrated stock solution of CH6953755 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 pL of the DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL.
Formulation B: Using SBE-3-CD

This protocol also yields a clear solution of at least 2.08 mg/mL.[1]

Prepare a 20% (w/v) solution of SBE--CD in saline.

Start with a concentrated stock solution of CH6953755 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 pL of the DMSO stock solution.

Add 900 pL of the 20% SBE-B-CD in saline solution and mix thoroughly.

Visualizations
Signaling Pathway of CH6953755 Inhibition
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Caption: CH6953755 inhibits YES1, preventing YAP1 translocation and subsequent gene
expression.

Experimental Workflow for Preparing Aqueous Working
Solutions
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Workflow for Preparing Aqueous Working Solutions
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Caption: A general workflow for preparing aqueous working solutions of CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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